![molecular formula C14H13N3O2 B5689927 N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide](/img/structure/B5689927.png)
N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide
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Overview
Description
N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide, also known as MPCH, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a member of the hydrazide family of compounds and has been shown to exhibit a wide range of biological activities. In
Mechanism of Action
The mechanism of action of N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide is not fully understood, but it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to scavenge free radicals and protect against oxidative stress. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.
Biochemical and physiological effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, protect against oxidative stress, and induce apoptosis in cancer cells. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it may exhibit different effects in different cell types or animal models, which could complicate the interpretation of results.
Future Directions
There are several potential future directions for research on N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide. One area of interest is the development of more efficient synthesis methods to improve yield and reduce costs. Another area of interest is the investigation of this compound as a potential treatment for other neurodegenerative disorders, such as Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use as an anticancer agent.
Synthesis Methods
The synthesis of N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide can be achieved through several methods, including the reaction of 2-methylbenzoyl chloride with 2-pyridinecarbohydrazide in the presence of a base such as triethylamine. Another method involves the reaction of 2-methylbenzohydrazide with 2-pyridinecarboxaldehyde in the presence of an acid catalyst. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.
Scientific Research Applications
N'-(2-methylbenzoyl)-2-pyridinecarbohydrazide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
N'-(2-methylbenzoyl)pyridine-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c1-10-6-2-3-7-11(10)13(18)16-17-14(19)12-8-4-5-9-15-12/h2-9H,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDQUVVFVNRMDIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NNC(=O)C2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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